Cas no 450347-38-3 (N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide)

• Product Name: N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• CAS No: 450347-38-3
• MF: C₂₅H₂₄N₂OS
• MW: 400.535864830017
• CID: 6435754
• PubChem ID: 4581185
• Update Time: 2025-06-03

N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide
• 2-((1-(2-methylbenzyl)-1H-indol-3-yl)thio)-N-(p-tolyl)acetamide
• Acetamide, N-(4-methylphenyl)-2-[[1-[(2-methylphenyl)methyl]-1H-indol-3-yl]thio]-
• Oprea1_333824
• F0545-0449
• N-(4-methylphenyl)-2-({1-[(2-methylphenyl)methyl]-1H-indol-3-yl}sulfanyl)acetamide
• 450347-38-3
• N-(4-methylphenyl)-2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• AKOS002100046
• SR-01000571024
• SR-01000571024-1

• Inchi： 1S/C25H24N2OS/c1-18-11-13-21(14-12-18)26-25(28)17-29-24-16-27(23-10-6-5-9-22(23)24)15-20-8-4-3-7-19(20)2/h3-14,16H,15,17H2,1-2H3,(H,26,28)
• InChI Key： XNCDOMLNCQPKHU-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C)=CC=1)=O)C1=CN(CC2C=CC=CC=2C)C2C=CC=CC=21

Computed Properties

• Exact Mass: 400.16093457g/mol
• Monoisotopic Mass: 400.16093457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 647.7±55.0 °C(Predicted)
• pka: 13.69±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide

N-(4-Methylphenyl)-2-({1-(2-Methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide: A Comprehensive Overview

The compound CAS No 450347-38-3, also known as N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, is a complex organic molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into its structure, synthesis, biological activity, and potential applications, supported by the latest research findings.

The molecular structure of N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide is characterized by a sulfanyl group bridging an indole moiety and an acetamide group. The indole ring is substituted with a methyl group at the 2-position, while the acetamide group is attached to a 4-methylphenyl ring. This configuration contributes to the compound's stability and bioavailability, making it a favorable candidate for pharmacological studies.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery. The indole moiety is known for its ability to interact with various biological targets, including enzymes and receptors. In the case of CAS No 450347-38-3, the presence of the sulfanyl group further enhances its ability to modulate these interactions, potentially leading to novel therapeutic applications.

The synthesis of N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide involves a multi-step process that combines principles from organic chemistry. Key steps include the preparation of the indole derivative and subsequent coupling reactions to introduce the sulfanyl and acetamide groups. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for biological testing.

Biological evaluations of CAS No 450347-38-3 have revealed intriguing properties. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory processes, suggesting potential anti-inflammatory activity. Additionally, preliminary studies indicate that this compound may exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related disorders.

The pharmacokinetic profile of N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide has been investigated in preclinical models. Results indicate moderate absorption and distribution properties, with reasonable metabolic stability. These characteristics are encouraging for further development as a drug candidate.

In terms of applications, this compound holds promise in several therapeutic areas. Its anti-inflammatory and antioxidant properties make it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Furthermore, ongoing research is exploring its role in modulating cellular signaling pathways, which could open avenues for cancer therapy.

The development of CAS No 450347-38-3 underscores the importance of interdisciplinary collaboration in advancing drug discovery. By leveraging insights from chemistry, biology, and pharmacology, researchers can unlock the full potential of this compound and similar molecules.

In conclusion, N-(4-methylphenyl)-2-({1-(2-methylphenyl)methyl-1H-indol-3-yl}sulfanyl)acetamide, or CAS No 450347-38-3, represents a significant advancement in organic chemistry and pharmacology. With its unique structure, promising biological activity, and favorable pharmacokinetic profile, this compound stands at the forefront of innovative research aimed at addressing unmet medical needs.